Cas no 2387119-13-1 ((2-Chloro-5-(trifluoromethoxy)phenyl)(methyl)sulfane)

• Product Name: (2-Chloro-5-(trifluoromethoxy)phenyl)(methyl)sulfane
• CAS No: 2387119-13-1
• MF: C₈H₆ClF₃OS
• MW: 242.645850658417
• CID: 6794858
• PubChem ID: 170998677
• Update Time: 2025-06-11

(2-Chloro-5-(trifluoromethoxy)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2387119-13-1
• (2-Chloro-5-(trifluoromethoxy)phenyl)(methyl)sulfane
• MFCD34756893

• Inchi： 1S/C8H6ClF3OS/c1-14-7-4-5(2-3-6(7)9)13-8(10,11)12/h2-4H,1H3
• InChI Key： JFMRHGJDLGOUOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1SC)OC(F)(F)F

Computed Properties

• Exact Mass: 241.9779982g/mol
• Monoisotopic Mass: 241.9779982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.5Ų

Additional information on (2-Chloro-5-(trifluoromethoxy)phenyl)(methyl)sulfane

Introduction to (2-Chloro-5-(trifluoromethoxy)phenyl)(methyl)sulfane (CAS No. 2387119-13-1)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially holding the key to groundbreaking treatments and innovations. One such compound, identified by the chemical name (2-Chloro-5-(trifluoromethoxy)phenyl)(methyl)sulfane and bearing the CAS number 2387119-13-1, has garnered significant attention in recent years due to its unique structural properties and promising applications in medicinal chemistry.

The molecular structure of this compound features a phenyl ring substituted with both a chloro group at the 2-position and a trifluoromethoxy group at the 5-position, further enhanced by a methylsulfane moiety. This specific arrangement of functional groups imparts distinct chemical reactivity, making it a valuable scaffold for designing novel therapeutic agents. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring creates a delicate balance that can influence its interaction with biological targets, thereby opening doors for targeted drug development.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, particularly those involving enzyme inhibition or receptor binding. The compound (2-Chloro-5-(trifluoromethoxy)phenyl)(methyl)sulfane has been explored as a potential lead compound in this context, with studies suggesting its efficacy in modulating specific biological pathways. For instance, preliminary computational studies have indicated that it may exhibit inhibitory activity against certain kinases, which are critical targets in cancer therapy. This aligns with the broader trend in drug discovery towards identifying molecules that can selectively interact with disease-causing proteins.

The trifluoromethoxy group is particularly noteworthy, as it is a common moiety found in many bioactive compounds due to its ability to enhance metabolic stability and binding affinity. When incorporated into a phenyl ring, it can significantly alter the electronic properties of the molecule, influencing its solubility and bioavailability. This has led to increased interest in trifluoromethoxylated compounds as pharmacophores, with researchers exploring their potential in treating a wide range of disorders, from inflammatory diseases to neurological conditions.

Furthermore, the chloro substituent at the 2-position of the phenyl ring adds another layer of complexity to the compound's behavior. Chloro groups are known to be versatile in medicinal chemistry, often serving as leaving groups in nucleophilic substitution reactions or as anchors for further derivatization. In the context of (2-Chloro-5-(trifluoromethoxy)phenyl)(methyl)sulfane, this group may facilitate further chemical modifications, allowing for the creation of analogues with enhanced pharmacological properties. Such flexibility is crucial in drug development pipelines, where iterative optimization is often necessary to achieve desired efficacy and safety profiles.

Recent advancements in synthetic chemistry have also contributed to the growing interest in this compound. The development of efficient synthetic routes has enabled researchers to produce (2-Chloro-5-(trifluoromethoxy)phenyl)(methyl)sulfane on larger scales, facilitating more extensive biological testing. These synthetic strategies often leverage modern techniques such as transition metal-catalyzed cross-coupling reactions, which provide high selectivity and yield. Such improvements are essential for translating laboratory discoveries into viable drug candidates.

Beyond its potential as an inhibitor, (2-Chloro-5-(trifluoromethoxy)phenyl)(methyl)sulfane has also been investigated for its role as an intermediate in more complex molecular architectures. The presence of both sulfur and oxygen-containing functional groups makes it a versatile building block for constructing heterocyclic compounds, which are prevalent in many approved drugs. By incorporating this compound into larger scaffolds, chemists can explore new chemical space and uncover novel mechanisms of action.

The integration of computational methods into drug discovery has further highlighted the importance of (2-Chloro-5-(trifluoromethoxy)phenyl)(methyl)sulfane. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level, providing insights that guide experimental design. These simulations have been instrumental in identifying key structural features that contribute to its binding affinity and selectivity. As computational power continues to grow, such methods will become increasingly integral to the drug development process.

In conclusion, (2-Chloro-5-(trifluoromethoxy)phenyl)(methyl)sulfane represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups offers multiple avenues for exploration in medicinal chemistry, from enzyme inhibition to scaffold hopping for drug design. As research progresses, it is likely that this compound will continue to play a significant role in advancing our understanding of disease mechanisms and developing new treatments.